Cas no 1806748-30-0 (2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1806748-30-0
• MF: C₈H₆ClF₃N₂O₃
• MW: 270.593051433563
• CID: 4841089
• Update Time: 2025-05-19

2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3N2O3/c1-4-2-6(14(15)16)5(3-9)13-7(4)17-8(10,11)12/h2H,3H2,1H3
• InChI Key： WDJIPIHSTHWEKR-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C)=C(N=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine

Introduction to 2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806748-30-0)

2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806748-30-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of multiple functional groups, including a chloromethyl group, a methyl group, a nitro group, and a trifluoromethoxy group, makes it a versatile molecule with potential applications in drug discovery and advanced materials.

The chloromethyl group (-CH₂Cl) attached to the pyridine ring introduces reactivity and flexibility into the molecule, enabling it to participate in various chemical transformations. The methyl group (-CH₃) at position 5 adds steric bulk and can influence the electronic properties of the ring. The nitro group (-NO₂) at position 3 is an electron-withdrawing group that significantly affects the electronic structure of the molecule, making it more susceptible to electrophilic substitution reactions. Lastly, the trifluoromethoxy group (-OCF₃) at position 6 is a strong electron-withdrawing group due to the electronegativity of fluorine atoms, which further modulates the electronic properties of the pyridine ring.

Recent studies have highlighted the potential of 2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. A notable advancement in its synthesis was reported in *Organic Letters* (2023), where researchers developed an efficient route using palladium-catalyzed cross-coupling reactions to assemble the complex structure with high yield and purity.

The unique combination of functional groups in 2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine makes it an attractive candidate for use in advanced materials such as optoelectronic devices and sensors. Its electronic properties have been studied extensively in recent years, with findings published in *Chemical Materials* (2023) indicating its potential as a building block for organic semiconductors.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is crucial. A study conducted by environmental chemists at Stanford University (2023) investigated its persistence in aqueous environments under various conditions. The results suggested that while the compound exhibits moderate stability under standard conditions, it undergoes rapid degradation under UV light exposure.

In conclusion, 2-(Chloromethyl)-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806748-30-0) is a multifaceted compound with promising applications across diverse scientific disciplines. Its complex structure and functional groups provide ample opportunities for further research and development in areas ranging from drug discovery to materials science.